molecular formula C18H13N3O4S B2909118 (E)-2-((2-carbamothioylhydrazono)methyl)phenyl 2-oxo-2H-chromene-3-carboxylate CAS No. 403830-16-0

(E)-2-((2-carbamothioylhydrazono)methyl)phenyl 2-oxo-2H-chromene-3-carboxylate

Cat. No.: B2909118
CAS No.: 403830-16-0
M. Wt: 367.38
InChI Key: IZTMINWHYLUIKH-KEBDBYFISA-N
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Description

(E)-2-((2-carbamothioylhydrazono)methyl)phenyl 2-oxo-2H-chromene-3-carboxylate is a useful research compound. Its molecular formula is C18H13N3O4S and its molecular weight is 367.38. The purity is usually 95%.
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Properties

IUPAC Name

[2-[(E)-(carbamothioylhydrazinylidene)methyl]phenyl] 2-oxochromene-3-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H13N3O4S/c19-18(26)21-20-10-12-6-2-4-8-15(12)25-17(23)13-9-11-5-1-3-7-14(11)24-16(13)22/h1-10H,(H3,19,21,26)/b20-10+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IZTMINWHYLUIKH-KEBDBYFISA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C=C(C(=O)O2)C(=O)OC3=CC=CC=C3C=NNC(=S)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C2C(=C1)C=C(C(=O)O2)C(=O)OC3=CC=CC=C3/C=N/NC(=S)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H13N3O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID501327826
Record name [2-[(E)-(carbamothioylhydrazinylidene)methyl]phenyl] 2-oxochromene-3-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501327826
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

367.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

1.3 [ug/mL] (The mean of the results at pH 7.4)
Record name SID49680097
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

CAS No.

403830-16-0
Record name [2-[(E)-(carbamothioylhydrazinylidene)methyl]phenyl] 2-oxochromene-3-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501327826
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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